PF-05241328
PF-05241328
PF-05241328 is a potent and selective inhibitor of Human Nav1.7 Voltage-Dependent Sodium Channel. PF-05089771 provided the best opportunity to explore Nav1.7 blockade for the treatment of acute or chronic pain conditions.
Brand Name:
Vulcanchem
CAS No.:
1387633-03-5
VCID:
VC0539149
InChI:
InChI=1S/C19H21ClN4O4S/c1-11(2)10-28-19-16(20)8-14(9-21-19)24-17-6-5-13(7-15(17)12(3)22-24)18(25)23-29(4,26)27/h5-9,11H,10H2,1-4H3,(H,23,25)
SMILES:
CC1=NN(C2=C1C=C(C=C2)C(=O)NS(=O)(=O)C)C3=CC(=C(N=C3)OCC(C)C)Cl
Molecular Formula:
C19H21ClN4O4S
Molecular Weight:
436.911
PF-05241328
CAS No.: 1387633-03-5
Inhibitors
VCID: VC0539149
Molecular Formula: C19H21ClN4O4S
Molecular Weight: 436.911
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1387633-03-5 |
|---|---|
| Product Name | PF-05241328 |
| Molecular Formula | C19H21ClN4O4S |
| Molecular Weight | 436.911 |
| IUPAC Name | 1-[5-chloro-6-(2-methylpropoxy)pyridin-3-yl]-3-methyl-N-methylsulfonylindazole-5-carboxamide |
| Standard InChI | InChI=1S/C19H21ClN4O4S/c1-11(2)10-28-19-16(20)8-14(9-21-19)24-17-6-5-13(7-15(17)12(3)22-24)18(25)23-29(4,26)27/h5-9,11H,10H2,1-4H3,(H,23,25) |
| Standard InChIKey | RVTSXVZXEGFIPW-UHFFFAOYSA-N |
| SMILES | CC1=NN(C2=C1C=C(C=C2)C(=O)NS(=O)(=O)C)C3=CC(=C(N=C3)OCC(C)C)Cl |
| Appearance | Solid powder |
| Description | PF-05241328 is a potent and selective inhibitor of Human Nav1.7 Voltage-Dependent Sodium Channel. PF-05089771 provided the best opportunity to explore Nav1.7 blockade for the treatment of acute or chronic pain conditions. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | PF-05241328; PF 05241328; PF05241328; PF-5241328; PF 5241328; PF5241328. |
| Reference | 1: Jones HM, Butt RP, Webster RW, Gurrell I, Dzygiel P, Flanagan N, Fraier D, Hay |
| PubChem Compound | 68109743 |
| Last Modified | Nov 11 2021 |
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